Cas no 6768-23-6 (Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate)

• Product Name: Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate
• CAS No: 6768-23-6
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 46981
• PubChem ID: 81238
• Update Time: 2025-10-11

Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(4-methoxybenzylidene)malonate
• Diethyl 2-[(4-methoxyphenyl)methylene]malonate
• diethyl 2-[(4-methoxyphenyl)methylidene]propanedioate
• Propanedioic acid, [(4-methoxyphenyl)methylene]-, diethyl ester
• Diethyl 4-methoxybenzalmalonate
• para-Methoxybenzylidenemalonic acid,diethyl ester
• CS-0364615
• para-Methoxybenzylidenemalonic acid, diethyl ester
• NSC 95160
• SCHEMBL438314
• 4-Methoxybenzyliden-malonsaeurediethylester
• SR-01000076617-1
• Diethyl2-(4-methoxybenzylidene)malonate
• NS00036158
• HK9ZJJ8Y4L
• J-520274
• 11P-107
• diethyl (4-methoxybenzylidene)malonate
• Propanedioic acid, 2-((4-methoxyphenyl)methylene)-, 1,3-diethyl ester
• Diethyl (p-methoxybenzylidene)malonate
• MFCD00182557
• 4-Methoxybenzylidenemalonic acid, diethyl ester
• AKOS002134189
• FT-0602364
• EINECS 229-827-7
• A835854
• 2-(4-methoxy-benzylidene)-malonic acid diethyl ester
• SR-01000076617
• Diethyl 2-(4-methoxybenzylidene)malonate #
• UNII-HK9ZJJ8Y4L
• NSC-95160
• DTXSID4064472
• 6768-23-6
• NSC95160
• 1,3-diethyl 2-[(4-methoxyphenyl)methylidene]propanedioate
• Propanedioic acid, ((4-methoxyphenyl)methylene)-, diethyl ester
• STL367802
• DB-055056
• diethyl (4-methoxybenzylidene)propanedioate
• diethylmalonate,4-meo benzal
• Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate

• MDL： MFCD00182557
• Inchi： 1S/C15H18O5/c1-4-19-14(16)13(15(17)20-5-2)10-11-6-8-12(18-3)9-7-11/h6-10H,4-5H2,1-3H3
• InChI Key： KUBLMWHFTKNBHL-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 278.11500
• Monoisotopic Mass: 278.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Boiling Point: 156-158°C 0,1mm
• PSA: 61.83000
• LogP: 2.20480

Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate

Recent Advances in the Study of Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate (CAS: 6768-23-6) in Chemical Biology and Pharmaceutical Research

Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate (CAS: 6768-23-6) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology, anti-inflammatory drugs, and antimicrobial agents. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

One of the most notable developments in the study of Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate is its role as a precursor in the synthesis of heterocyclic compounds. Researchers have demonstrated its utility in the construction of pyrrole and pyrazole derivatives, which are known for their diverse pharmacological properties. A recent study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route utilizing this compound to produce potent kinase inhibitors with promising anti-cancer activity.

In addition to its synthetic applications, Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate has been investigated for its direct biological effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the NF-κB pathway. This finding opens new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Another area of active research involves the antimicrobial properties of Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate derivatives. A team of researchers from the University of Cambridge recently published a paper (2023) in Antimicrobial Agents and Chemotherapy demonstrating that certain analogs of this compound show potent activity against multi-drug resistant bacterial strains, including MRSA. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making these compounds particularly interesting for further development.

The pharmaceutical industry has also shown increasing interest in Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate as a building block for drug discovery. Several pharmaceutical companies have included this compound in their screening libraries, and recent patent applications (2022-2023) describe its use in the development of novel antiviral agents, particularly against RNA viruses. The compound's structural flexibility allows for easy modification, making it a valuable scaffold for medicinal chemistry.

From a chemical biology perspective, researchers have made significant progress in understanding the structure-activity relationships of Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate derivatives. Advanced computational modeling techniques, combined with high-throughput screening, have enabled the identification of key molecular features responsible for its biological activity. These insights are crucial for the rational design of more potent and selective drug candidates based on this chemical scaffold.

Looking forward, the research community anticipates several promising directions for Diethyl 2-(4-Methoxyphenyl)MethyleneMalonate. These include its potential application in targeted drug delivery systems, combination therapies, and as a probe for studying biological pathways. The compound's versatility and demonstrated biological activities make it a compelling subject for continued investigation in chemical biology and pharmaceutical research.